Cas no 207511-12-4 (1-methyl-2H-tetrazole-5-thione;hydrate)

• Product Name: 1-methyl-2H-tetrazole-5-thione;hydrate
• CAS No: 207511-12-4
• MF: C₂H₆N₄OS
• MW: 134.160237789154
• CID: 2840830
• PubChem ID: 57375642
• Update Time: 2025-04-21

1-methyl-2H-tetrazole-5-thione;hydrate Chemical and Physical Properties

Names and Identifiers

• 207511-12-4
• 1-Methyl-1,2-dihydro-5H-tetrazole-5-thione--water (1/1)
• DTXSID80724994
• 1-methyl-2H-tetrazole-5-thione;hydrate

• Inchi： 1S/C2H4N4S.H2O/c1-6-2(7)3-4-5-6;/h1H3,(H,3,5,7);1H2
• InChI Key： NIAIUMJDIJBPOR-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C.O

Computed Properties

• Exact Mass: 134.02623200Da
• Monoisotopic Mass: 134.02623200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų